N-(2-((6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide
Description
N-(2-((6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H24N6O3S and its molecular weight is 392.48. The purity is usually 95%.
BenchChem offers high-quality N-(2-((6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-((6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Elimination Pathways
Background: This compound has been studied in the context of Morita–Baylis–Hillman (MBH) acetates and their reactions with sulfonamides. Let’s explore its synthesis and elimination pathways.
Synthesis: Researchers have prepared a series of Morita–Baylis–Hillman acetates and reacted them with methanesulfonamide . The result? Tertiary dihydroquinoline sulfonamides in high yields. Specifically, the initial addition of methanesulfonamide with ester and ketone substrates led to the formation of 1-methanesulfonyl-1,2-dihydroquinolines .
Elimination: Efforts to eliminate the methylsulfonyl group from these derivatives (using K2CO3, DMF, 90 °C) as a route to quinolines yielded mixed results. While dihydroquinoline sulfonamides from ethyl acrylate and acrylonitrile readily underwent elimination, those generated from 3-buten-2-one decomposed instead. The enolizable methyl ketone at C-3 likely hindered aromatization. Additionally, the attempted aromatization of acrylate-derived 6,7-difluoro-1,2-dihydroquinoline sulfonamide revealed other intriguing processes beyond the desired elimination .
Conclusion
This compound’s intriguing synthesis and elimination pathways, along with its potential applications, make it a fascinating subject for scientific investigation. Researchers across various fields can explore its properties and contribute to our understanding of its multifaceted roles . 🌟
properties
IUPAC Name |
1-methylsulfonyl-N-[2-[(6-pyrrol-1-ylpyrimidin-4-yl)amino]ethyl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N6O3S/c1-27(25,26)23-10-4-14(5-11-23)17(24)19-7-6-18-15-12-16(21-13-20-15)22-8-2-3-9-22/h2-3,8-9,12-14H,4-7,10-11H2,1H3,(H,19,24)(H,18,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDMWENGMBMOZES-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)NCCNC2=CC(=NC=N2)N3C=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N6O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide | |
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